5-Chloro-2-(2,5-dimethyl-pyrrol-1-yl)-benzoic acid

• IUPAC Name: 5-chloro-2-(2,5-dimethylpyrrol-1-yl)benzoic acid
• InChI: InChI=1S/C13H12ClNO2/c1-8-3-4-9(2)15(8)12-6-5-10(14)7-11(12)13(16)17/h3-7H,1-2H3,(H,16,17)
• InChI Key: ZUNYXBKRXNVRLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(C=C(C=C2)Cl)C(=O)O)C
• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol
• CAS RN: 292058-57-2

Description

5-Chloro-2-(2,5-dimethyl-pyrrol-1-yl)-benzoic acid (5C2DMB) is an organic compound that has been studied for its potential scientific applications. It is a derivative of benzoic acid, and has a broad range of uses in the laboratory, including synthesis, research, and medical applications. 5C2DMB has been studied in depth for its biochemical and physiological effects, as well as its potential advantages and limitations for lab experiments.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research on related compounds, such as those involving pyrrolopyrrole derivatives and benzoic acid analogs, highlights the importance of these chemicals in the development of novel organic synthesis methodologies. For example, studies on diketopyrrolopyrroles and their reactivity and optical properties underline the potential of pyrrolidine-containing compounds in the synthesis of dyes and pigments with wide applications ranging from high-quality inks to electronic devices (Grzybowski & Gryko, 2015). Similarly, research into the synthesis and characterization of novel substituted thiazolidin-4-ones reveals the versatility of chlorinated and methylated compounds in generating bioactive molecules (Issac & Tierney, 1996).

Biological and Pharmacological Applications

The extensive study of chlorogenic acids and related benzoic acid derivatives has demonstrated their significant health-promoting properties, including antioxidant, anti-inflammatory, and antimicrobial activities. These findings suggest that compounds like 5-Chloro-2-(2,5-dimethyl-pyrrol-1-yl)-benzoic acid could also be explored for their potential biological and pharmacological effects, given their structural similarities with these bioactive molecules. For instance, the antioxidant and antimicrobial properties of chlorogenic acid are leveraged in food preservation and as nutraceuticals for managing metabolic syndrome (Santana-Gálvez, Cisneros-Zevallos, & Jacobo-Velázquez, 2017).

Environmental Safety and Pollution Treatment

The environmental persistence and potential toxicity of fluorinated compounds, including those related to per- and polyfluoroalkyl substances (PFASs), have prompted research into safer alternatives and methods for their degradation. Studies on the fate, behavior, and treatment technologies for persistent organic pollutants highlight the environmental relevance of developing novel compounds with reduced ecological footprints. This research context may offer insights into the environmental applications of 5-Chloro-2-(2,5-dimethyl-pyrrol-1-yl)-benzoic acid, particularly in pollution control and the synthesis of environmentally benign materials (Wang et al., 2019).